Cas no 1257294-10-2 (1-(Azetidin-3-yl)-3,3-difluoroazetidine;hydrochloride)

• Product Name: 1-(Azetidin-3-yl)-3,3-difluoroazetidine;hydrochloride
• CAS No: 1257294-10-2
• MF: C₆H₁₁ClF₂N₂
• MW: 184.614747285843
• CID: 4691580
• Update Time: 2025-06-03

1-(Azetidin-3-yl)-3,3-difluoroazetidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-Difluoro-1,3'-biazetidine hydrochloride
• 1-(Azetidin-3-yl)-3,3-difluoroazetidine;hydrochloride

• Inchi： 1S/C6H10F2N2.ClH/c7-6(8)3-10(4-6)5-1-9-2-5;/h5,9H,1-4H2;1H
• InChI Key： NBCYURJWCQOCGN-UHFFFAOYSA-N
• SMILES： Cl.FC1(CN(C1)C1CNC1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Topological Polar Surface Area: 15.3

Additional information on 1-(Azetidin-3-yl)-3,3-difluoroazetidine;hydrochloride

1-(Azetidin-3-yl)-3,3-difluoroazetidine;hydrochloride (CAS No. 1257294-10-2)

The compound 1-(Azetidin-3-yl)-3,3-difluoroazetidine;hydrochloride, identified by the CAS number 1257294-10-2, is a highly specialized chemical entity with significant potential in various fields of scientific research and industrial applications. This compound is characterized by its unique structural features, which include a azetidine ring system substituted with fluorine atoms and an azetidinyl group. The presence of the hydrochloride salt further enhances its stability and solubility properties, making it an attractive candidate for advanced chemical synthesis and pharmacological studies.

Recent advancements in chemical synthesis have enabled the precise construction of complex ring systems like azetidine. The azetidine moiety in this compound plays a pivotal role in determining its physical and chemical properties. The substitution pattern, particularly the placement of fluorine atoms at the 3-position of the azetidine ring, imparts unique electronic and steric characteristics to the molecule. These attributes are crucial for its potential applications in drug design, where fine-tuning of molecular interactions is essential for achieving desired therapeutic effects.

One of the most promising areas of research involving this compound is its potential role in drug discovery. The azetidine ring system has been extensively studied for its ability to act as a bioisostere for other heterocyclic structures, such as piperidine or morpholine. This property allows researchers to explore novel pharmacophores that could lead to innovative therapeutic agents with improved efficacy and reduced side effects. Recent studies have highlighted the importance of fluorine substitution in modulating drug-receptor interactions, further underscoring the significance of this compound in medicinal chemistry.

In addition to its pharmacological applications, this compound has also garnered attention in materials science. The unique electronic properties of fluorinated azetidines make them suitable candidates for advanced materials development, such as high-performance polymers or electronic materials. Researchers are actively investigating the potential of these compounds in creating next-generation materials with tailored properties for specific industrial applications.

The synthesis of 1-(Azetidin-3-yl)-3,3-difluoroazetidine;hydrochloride involves a series of sophisticated chemical reactions, including ring-closing metathesis and fluorination processes. These methods have been optimized through recent advancements in catalytic chemistry, enabling higher yields and improved purity levels. The availability of this compound in high-quality form has facilitated its widespread use in academic and industrial research settings.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is crucial for ensuring sustainable practices. Recent studies have focused on evaluating the biodegradability and toxicity profiles of fluorinated compounds like this one. These efforts aim to minimize any adverse effects on ecosystems while maximizing their beneficial applications.

In conclusion, the compound 1-(Azetidin-3-yl)-3,3-difluoroazetidine;hydrochloride (CAS No. 1257294-10-2) represents a cutting-edge chemical entity with vast potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific breakthroughs. As research continues to unfold, this compound is expected to contribute significantly to both academic knowledge and industrial innovation.